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Compound of Interest

Compound Name: A-908292

Cat. No.: B15616565 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

in vitro use of A-908292, a potent and selective Acetyl-CoA Carboxylase 2 (ACC2) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is A-908292 and what is its mechanism of action?

A-908292 is a potent and selective small molecule inhibitor of Acetyl-CoA Carboxylase 2

(ACC2).[1] ACC2 is an enzyme localized on the outer mitochondrial membrane that catalyzes

the conversion of acetyl-CoA to malonyl-CoA.[2] Malonyl-CoA, in turn, allosterically inhibits

Carnitine Palmitoyltransferase 1 (CPT1), the rate-limiting enzyme for the transport of long-chain

fatty acids into the mitochondria for β-oxidation.[2] By inhibiting ACC2, A-908292 reduces the

levels of malonyl-CoA, which relieves the inhibition of CPT1 and leads to an increase in fatty

acid oxidation (FAO).[2]

Q2: What are the primary in vitro applications of A-908292?

A-908292 is primarily used in in vitro studies to investigate the role of ACC2 in fatty acid

metabolism and its implications in various physiological and pathological conditions, including

metabolic diseases like obesity and type 2 diabetes, as well as in cancer metabolism.[2][3] Key

in vitro applications include:

Studying the regulation of fatty acid oxidation in various cell types.
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Investigating the effects of enhanced FAO on cellular bioenergetics and signaling pathways.

Screening for potential therapeutic agents that target fatty acid metabolism.

Q3: What is the IC50 of A-908292?

The reported half-maximal inhibitory concentration (IC50) of A-908292 for human ACC2 is 23

nM.[1] It is highly selective for ACC2 over ACC1.

Q4: How should I prepare a stock solution of A-908292?

A-908292 is soluble in dimethyl sulfoxide (DMSO).[1] It is recommended to prepare a high-

concentration stock solution (e.g., 10 mM) in DMSO and store it at -20°C or -80°C for long-term

stability. For experimental use, the stock solution can be serially diluted to the desired working

concentration in the appropriate cell culture medium. Ensure the final DMSO concentration in

your assay is kept low (typically <0.1%) to avoid solvent-induced artifacts.
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Issue Potential Cause Recommended Solution

No or low inhibitory effect

observed

Suboptimal A-908292

Concentration: The

concentration used may be too

low for the specific cell type or

assay conditions.

Perform a dose-response

experiment to determine the

optimal effective concentration

(EC50) in your cell-based

assay. Start with a broad range

of concentrations (e.g., 1 nM to

10 µM) and narrow down to a

more focused range based on

the initial results.

Low ACC2 Expression in Cell

Line: The chosen cell line may

not express sufficient levels of

ACC2 for a robust inhibitory

effect to be observed.

Select cell lines known to have

high ACC2 expression, such

as those derived from tissues

with high fatty acid oxidative

rates (e.g., skeletal muscle,

heart, or certain cancer cell

lines like U87 glioblastoma

cells).[4][5] Verify ACC2

expression levels by Western

blot or qPCR.

Compound Instability: A-

908292 may be unstable in the

experimental medium over

long incubation periods.

Prepare fresh dilutions of A-

908292 from the stock solution

for each experiment. Minimize

the exposure of the compound

to light and elevated

temperatures.

High variability between

replicates

Inconsistent Cell Seeding:

Uneven cell numbers across

wells can lead to variable

results.

Ensure a homogenous single-

cell suspension before seeding

and use a calibrated

multichannel pipette for

dispensing cells.

Edge Effects: Wells on the

periphery of the plate may

experience different

temperature and humidity

Avoid using the outer wells of

the microplate for experimental

samples. Fill these wells with

sterile PBS or medium to
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conditions, leading to

variability.

maintain a humidified

environment.

Unexpected or off-target

effects

Non-specific Inhibition at High

Concentrations: At

concentrations significantly

above the IC50, A-908292 may

inhibit other cellular targets.

One study noted that A-

908292, but not another ACC2

inhibitor, caused a significant

reduction in plasma

triglycerides in ACC2 knockout

mice, suggesting potential off-

target effects on triglyceride

metabolism.[6]

Use the lowest effective

concentration of A-908292 as

determined by your dose-

response experiments. Include

appropriate controls, such as a

structurally distinct ACC2

inhibitor or a negative control

compound, to confirm that the

observed effects are specific to

ACC2 inhibition.

Misidentified Cell Line: The

"ACC-2" cell line is a known

misidentified cell line (HeLa

derivative) and should not be

used for ACC2-specific

research.

Use authenticated cell lines

from reputable cell banks and

perform regular cell line

authentication.

Experimental Protocols
Determining the Optimal Concentration of A-908292 in a
Cell-Based Fatty Acid Oxidation Assay
This protocol provides a general framework for determining the effective concentration of A-
908292 for inhibiting fatty acid oxidation in a cell-based assay.

1. Materials:

A-908292

Cell line with known ACC2 expression (e.g., C2C12 myotubes, primary hepatocytes, or U87

glioblastoma cells)[4][7]
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Complete cell culture medium

Fatty Acid Oxidation (FAO) Assay Kit (e.g., Seahorse XF Analyzer, radiometric assay with [1-

¹⁴C]palmitic acid, or a fluorescence-based assay)[7][8][9][10][11]

DMSO (for preparing A-908292 stock solution)

Positive control (optional, e.g., Etomoxir, a CPT1 inhibitor)[8]

2. Procedure:

Cell Seeding: Seed cells in a 96-well microplate at a density appropriate for your chosen cell

line and allow them to adhere and reach the desired confluency.

A-908292 Preparation: Prepare a series of dilutions of A-908292 in the cell culture medium.

A suggested starting range is from 1 nM to 10 µM in half-log or log dilutions. Include a

vehicle control (medium with the same final concentration of DMSO as the highest A-908292
concentration).

Cell Treatment: Remove the old medium from the cells and add the prepared A-908292
dilutions and controls.

Incubation: Incubate the cells for a predetermined period. The optimal incubation time may

vary depending on the cell type and the specific assay but can range from a few hours to 24

hours.

Fatty Acid Oxidation Assay: Following incubation, perform the fatty acid oxidation assay

according to the manufacturer's instructions. This will typically involve providing a fatty acid

substrate (e.g., palmitate) and measuring its oxidation.

Data Analysis: Determine the rate of fatty acid oxidation for each A-908292 concentration.

Plot the percentage of inhibition of FAO against the log of the A-908292 concentration to

generate a dose-response curve and calculate the EC50 value.

Data Presentation:
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A-908292 Concentration
Fatty Acid Oxidation Rate
(Normalized to Vehicle)

% Inhibition

Vehicle (0 µM) 1.00 0%

1 nM ... ...

10 nM ... ...

100 nM ... ...

1 µM ... ...

10 µM ... ...
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Caption: A-908292 inhibits ACC2, reducing malonyl-CoA and increasing fatty acid oxidation.
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Caption: Workflow for determining the optimal A-908292 concentration in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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